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Compound of Interest

Compound Name: (S, R, S)-AHPC-PEG6-Tos
Cat. No.: B13707903
Get Quote

Executive Summary & Strategic Rationale

In the rapid development of Proteolysis Targeting Chimeras (PROTACS), the "linkerology"
phase often represents a significant bottleneck. The reagent (S, R, S)-AHPC-PEG6-Tos (CAS:
2839806-94-7) serves as a high-value, convergent building block designed to streamline this
process.

Unlike linear synthesis, which builds the linker atom-by-atom, this reagent provides a pre-
validated VHL E3 ligase recruiting module coupled to a PEG6 spacer with a reactive Tosylate
(Tos) handle.[1] This design allows for a single-step nucleophilic substitution with an amine-,
hydroxyl-, or thiol-functionalized target ligand ("warhead"), significantly reducing synthetic steps
and improving yield.[1]

Key Technical Specifications
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Parameter Specification

Molecule Name (S, R, S)-AHPC-PEG6-Tos

Ligand: VHL Ligand 1 (VHO32 derivative)Linker:
Core Components PEG6 (Hexaethylene glycol)Reactive Group:

Tosylate (p-Toluenesulfonate)

Stereochemistry (S, R, S) - Critical for VHL affinity
Molecular Weight ~877.1 Da
Solubility DMSO, DMF, DCM

Synthesis of VHL-recruiting PROTACSs via SN2

Primary Application )
displacement

Mechanism of Action & Design Logic

The efficacy of a PROTAC depends on the formation of a stable ternary complex: Target
Protein : PROTAC : E3 Ligase.[2][3][4]

e The VHL Anchor: The (S, R, S)-AHPC moiety binds to the Von Hippel-Lindau (VHL) protein
with high affinity (typically Kd < 1 puM).[1]

« The PEG6 Spacer: A 6-unit PEG linker provides optimal length (~20-25 A) and flexibility to
span the gap between the E3 ligase and the target protein without inducing steric clashes,
while enhancing water solubility.[1]

o The Tosylate Handle: The tosylate group acts as an excellent leaving group, facilitating the
attachment of the target ligand under mild basic conditions.

Visualization: The PROTAC Assembly & Ubiquitination
Pathway

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_PROTAC_Linker_Tos_PEG5_C2_Boc.pdf
https://pdf.benchchem.com/11928/A_Comparative_Guide_to_Novel_VHL_Ligands_for_PROTAC_Development.pdf
https://pdf.benchchem.com/8104/Technical_Support_Center_Refining_Protocols_for_PROTAC_Synthesis_Using_PEG_Linkers.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/901860
https://www.sigmaaldrich.com/SG/en/product/aldrich/901860
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13707903?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Step 1: Chemical Synthesis
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Step 2: Biological Mechanism
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Caption: Workflow from chemical synthesis via tosylate displacement to biological ternary

complex formation.

Experimental Protocol: Synthesis of PROTACs

Objective: Conjugate an amine-bearing target ligand (e.g., JQ1l-amine) to (S, R, S)-AHPC-

PEG6-Tos via nucleophilic substitution.

Materials & Reagents[3][4][5][6][7][8][9][10][11]

e (S, R, S)-AHPC-PEG6-Tos (1.0 equiv)[1]

e Target Ligand-NH:z (1.0 - 1.2 equiv) (Primary or secondary amine)[1]

o Base: N,N-Diisopropylethylamine (DIPEA) or Potassium Carbonate (K2COs3)[1]

e Solvent: Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)[1]
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o Catalyst (Optional): Sodium lodide (Nal) (0.1 equiv) - Accelerates reaction via Finkelstein-like
mechanism.[1]

Step-by-Step Methodology
Step 1: Reaction Setup[5]

e Preparation: Flame-dry a 10 mL round-bottom flask or use a sealed reaction vial. Purge with
Nitrogen (N2) or Argon.[6]

» Dissolution: Dissolve the Target Ligand-NHz (1.0 equiv) in anhydrous DMF (concentration
~0.1 M).

 Activation: Add DIPEA (2.0 - 3.0 equiv). Stir at room temperature for 5 minutes to ensure
deprotonation of the amine salt (if used).

e Addition: Add (S, R, S)-AHPC-PEG6-Tos (1.0 equiv) directly to the stirring solution.[1]

o Pro-Tip: If the AHPC reagent is viscous, dissolve it in a minimal amount of DMF before
addition.

Step 2: Reaction Execution

e Temperature: Heat the reaction mixture to 50°C - 80°C.

o Note: Primary amines may react at lower temperatures (40-50°C). Sterically hindered
secondary amines often require 80°C.

e Monitoring: Monitor reaction progress via LC-MS every 2 hours.

o Look for: Disappearance of the Tosylate starting material (Mass = ~877 Da) and
appearance of the Product Mass (Mass = Ligand + AHPC-PEGS6 - Tosylate group).[1]

» Duration: Typical reaction time is 4 to 16 hours.[3]

Step 3: Work-up[1]

e Quenching: Once complete, cool the mixture to room temperature.
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 Dilution: Dilute with Ethyl Acetate (EtOAc) and wash with water (x3) and brine (x1) to remove
DMF and bulk PEG impurities.

o Alternative for Polar Products: If the PROTAC is highly polar, skip aqueous workup and
proceed directly to Prep-HPLC after concentrating the DMF (or injecting the DMF solution
directly if compatible).

Step 4: Purification[2]
» Method: Reverse-Phase Preparative HPLC (C18 column).

» Mobile Phase:

o Solvent A: Water + 0.1% Formic Acid (or TFA).

o Solvent B: Acetonitrile + 0.1% Formic Acid (or TFA).
o Gradient: 5% B to 95% B over 20-30 minutes.

¢ Collection: Collect fractions corresponding to the target mass. Lyophilize to obtain the final
PROTAC as a powder.

Troubleshooting & Optimization Matrix
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Issue Probable Cause Corrective Action

Add Nal (0.1 eq) to convert

) Nucleophile (amine) is Tosylate to lodide in situ (more
Low Conversion ) _
poor/hindered.[1] reactive). Increase Temp to
90°C.

Use strictly anhydrous DMF
Hydrolysis of Tosylate Wet solvent (Water present). (molecular sieves). Ensure N2

atmosphere.

] Switch from K2COs to DIPEA.
o Base is too strong/Temp too
Elimination Byproduct hidh Lower temperature to 40-50°C
igh.
J and extend time.

Use a shallower HPLC
. - ) . gradient (e.g., 1% per min).
Purification Difficulty PEG tail causes streaking. _
Ensure TFA is used to sharpen

amine peaks.

Characterization Standards

To ensure scientific integrity, the final PROTAC must be validated using the following criteria:
e LC-MS: Single peak >95% purity. Mass accuracy <5 ppm (HRMS).
e 1H NMR: Confirm the presence of:

o VHL Region: Characteristic aromatic protons of the benzyl group and the methylthiazole (if
present in the specific VHL analog).

o PEG Region: Strong multiplet signal at ~3.6 ppm.
o Ligand Region: Specific signals corresponding to the warhead.[7]

o Stereochemical Integrity: The (S, R, S) configuration of the hydroxyproline core is stable
under these conditions, but avoid strong acids/bases for prolonged periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b13707903?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13707903?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

